Cas no 228400-22-4 (Urea, N-[4-(4-pyridinyloxy)phenyl]-N'-[3-(trifluoromethyl)phenyl]-)

• Product Name: Urea, N-[4-(4-pyridinyloxy)phenyl]-N'-[3-(trifluoromethyl)phenyl]-
• CAS No: 228400-22-4
• MF: C₁₉H₁₄F₃N₃O₂
• MW: 373.32857465744
• CID: 1412132
• PubChem ID: 15942672
• Update Time: 2025-04-20

Urea, N-[4-(4-pyridinyloxy)phenyl]-N'-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[4-(4-pyridinyloxy)phenyl]-N'-[3-(trifluoromethyl)phenyl]-
• 1-(4-pyridin-4-yloxyphenyl)-3-[3-(trifluoromethyl)phenyl]urea
• CHEMBL1233853
• AFG210
• PD005224
• DDDLGNOZDKDSEG-UHFFFAOYSA-N
• SCHEMBL3177619
• KIN
• DB08043
• 1-(3-(trifluoromethyl)phenyl)-3-(4-(pyridin-4-yloxy)phenyl)urea
• 2hzn
• DB-126510
• Q27097275
• 1-(4-(pyridin-4-yloxy)phenyl)-3-(3-(trifluoromethyl)phenyl)urea
• 228400-22-4
• 1-[4-(Pyridin-4-Yloxy)phenyl]-3-[3-(Trifluoromethyl)phenyl]urea
• BDBM50578184
• NS00072104

• Inchi： 1S/C19H14F3N3O2/c20-19(21,22)13-2-1-3-15(12-13)25-18(26)24-14-4-6-16(7-5-14)27-17-8-10-23-11-9-17/h1-12H,(H2,24,25,26)
• InChI Key： DDDLGNOZDKDSEG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(NC1C=CC(=CC=1)OC1C=CN=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 387.11958
• Monoisotopic Mass: 373.10381118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers